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Compound of Interest

Compound Name: GSK-269984A

Cat. No.: B1672374 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GSK-269984A containing detailed disposal

instructions was not publicly available at the time of this writing. The following procedures are

based on general best practices for the disposal of halogenated organic compounds in a

laboratory setting. Researchers must consult their institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and comply with all local, state, and federal

regulations.

GSK-269984A is an antagonist of the Prostaglandin E2 Receptor 1 (EP1).[1] As a halogenated

organic compound, its disposal requires careful consideration to ensure safety and

environmental protection.

Chemical and Physical Properties of GSK-269984A
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Property Value

Molecular Formula C₂₀H₁₃Cl₂FNNaO₃

Molecular Weight 428.2 g/mol

CAS Number 892664-04-9

Appearance Solid powder

Storage
Store lyophilized at -20°C, desiccated. In

solution, store at -20°C and use within 1 month.

Solubility
Soluble in DMSO (7 mg/mL with ultrasonic and

warming to 60°C)

Proper Disposal Procedures for GSK-269984A
Given that GSK-269984A is a halogenated organic compound, the following step-by-step

disposal procedures should be followed:

Segregation:

Do not mix GSK-269984A waste with non-halogenated organic waste.[2][3] Keeping these

waste streams separate is crucial for proper disposal and can reduce disposal costs.[3]

Collect waste containing GSK-269984A in a designated, properly labeled hazardous

waste container.[4][5] The container should be made of a compatible material and have a

secure, tight-fitting lid.[5]

Labeling:

Clearly label the waste container with "Hazardous Waste" and "Halogenated Organic

Waste."[2][4][5]

List all chemical constituents and their approximate percentages on the hazardous waste

tag.[4] Use full chemical names; avoid abbreviations or formulas.[5]

Storage of Waste:
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Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the container is kept closed except when adding waste.[4][5]

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

Disposal Request:

Once the waste container is nearly full (approximately 75%), arrange for its collection

through your institution's EHS department.

Follow the specific procedures outlined by your institution for requesting a hazardous

waste pickup.

Spill Cleanup:

In case of a spill, wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.

Contain the spill and absorb it with an inert material (e.g., vermiculite, sand, or commercial

sorbent pads).

Collect the absorbent material in a sealed bag or container, label it as hazardous waste,

and dispose of it along with other GSK-269984A waste.[4]

Experimental Protocols
While a specific experimental protocol for the disposal of GSK-269984A is not available, a

relevant biological experiment is its use in the rat Complete Freund's Adjuvant (CFA) model of

inflammatory pain. In this model, GSK-269984A is administered orally to rats at doses of 1, 3,

and 10 mg/kg, 23 hours after the induction of inflammation. Analgesic effects are then

assessed one hour after dosing.[1]

Signaling Pathway of the EP1 Receptor
GSK-269984A functions as an antagonist to the EP1 receptor. The EP1 receptor is a G-protein

coupled receptor (GPCR) that, when activated by its ligand Prostaglandin E2 (PGE2), couples
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to Gαq proteins.[6][7] This activation initiates a signaling cascade through phospholipase C

(PLC), leading to an increase in intracellular calcium levels.[6][7] This pathway is implicated in

processes such as pain perception and inflammation.[8][9]
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Caption: EP1 Receptor Signaling Pathway and Inhibition by GSK-269984A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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